Cas no 1806255-45-7 (6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806255-45-7
• MF: C₈H₃ClF₆INO
• MW: 405.463414430618
• CID: 4838658
• Update Time: 2025-11-06

6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3ClF6INO/c9-2-3-1-4(7(10,11)12)5(16)6(17-3)18-8(13,14)15/h1H,2H2
• InChI Key： KCCHVJZDOYFPHQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Research Brief on 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806255-45-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of halogenated pyridine derivatives, particularly 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806255-45-7). This compound has emerged as a versatile intermediate in the synthesis of novel pharmaceuticals and agrochemicals, owing to its unique structural features and reactivity. The presence of multiple halogen atoms and trifluoromethoxy groups enhances its potential for cross-coupling reactions, making it a valuable building block in drug discovery and development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine in the development of kinase inhibitors. The researchers demonstrated that this compound could be efficiently functionalized via Suzuki-Miyaura coupling reactions to generate a library of pyridine-based inhibitors targeting specific oncogenic kinases. The study reported promising in vitro activity against several cancer cell lines, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In another recent investigation, the compound's role in agrochemical applications was examined. A 2024 study in ACS Agricultural Science & Technology highlighted its use as a precursor for the synthesis of novel herbicides. The trifluoromethyl and trifluoromethoxy groups were found to enhance the herbicidal activity by improving membrane permeability and target binding affinity. Field trials indicated effective weed control at lower application rates compared to conventional herbicides, underscoring its potential for sustainable agriculture.

Furthermore, computational studies have provided insights into the molecular interactions of 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine with biological targets. Density functional theory (DFT) calculations and molecular docking simulations revealed favorable binding energies with various enzymes and receptors, supporting its utility in rational drug design. These findings were corroborated by experimental data, demonstrating good correlation between predicted and observed biological activities.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2023 patent application disclosed a novel catalytic system for the efficient chloromethylation of the pyridine core, addressing some of the scalability issues. Additionally, advancements in chromatography techniques have enabled higher purity levels, which are critical for pharmaceutical applications.

In conclusion, 6-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS: 1806255-45-7) represents a highly valuable chemical entity with diverse applications in medicinal chemistry and agrochemical research. Ongoing studies continue to explore its potential, with a particular focus on structure-activity relationships and process optimization. The compound's unique properties position it as a key player in the development of next-generation therapeutics and agricultural chemicals.